4-(ethylthio)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-ethylsulfanyl-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C16H19N3OS2.ClH/c1-3-21-12-6-4-11(5-7-12)15(20)18-16-17-13-8-9-19(2)10-14(13)22-16;/h4-7H,3,8-10H2,1-2H3,(H,17,18,20);1H
• InChI Key: VHBWTVMBGUDRNQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CN(CC3)C.Cl
• Molecular Formula: C16H20ClN3OS2
• Molecular Weight: 369.9 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can provide insights into its stability, reactivity, and potential uses. For another related compound “5-METHYL-4,5,6,7-TETRAHYDRO [1,3]THIAZOLO [5,4-C]PYRIDIN-2-AMINE”, it has a predicted boiling point of 315.5±32.0 °C and a predicted density of 1.279±0.06 g/cm3.

Scientific Research Applications

Synthesis and Biological Evaluation

Heterocyclic Compound Synthesis

This compound is central to the synthesis of novel heterocyclic compounds. For instance, research has demonstrated methods for creating thienopyrimidine derivatives, which have shown pronounced antimicrobial activity (Bhuiyan et al., 2006). Another study highlighted the synthesis of dihalogentriphenylphosphorane in heterocyclic synthesis, producing heterocondensed pyrimidines with potential biological applications (Wamhoff et al., 1993).

Microwave-Assisted Synthesis

The compound has been used in microwave-assisted synthesis, offering a more efficient route to producing isothiazolopyridines, pyridothiazines, and pyridothiazepines with valuable biological activities (Youssef et al., 2012).

Antipsychotic Agent Potential

A study involving heterocyclic analogues of 1192U90, including compounds similar to 4-(ethylthio)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride, evaluated these analogues as potential antipsychotic agents. They were tested for their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, with some derivatives exhibiting potent in vivo activities (Norman et al., 1996).

Antimicrobial and Antiviral Activities

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activities of thiazolopyrimidine and related derivatives, finding that some compounds exhibit promising antimicrobial properties (Said et al., 2004).

Anti-HIV Activity

Research into benzo[4,5]isothiazolo[2,3-a]pyrimidine derivatives has identified compounds with significant anti-HIV activity, highlighting the potential of these structures in developing new antiviral agents (Okazaki et al., 2015).

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound. For the related compound “5-METHYL-4,5,6,7-TETRAHYDRO [1,3]THIAZOLO [5,4-C]PYRIDIN-2-AMINE”, the safety symbols include GHS07, and the hazard statements include H302-H315-H319-H332-H335. This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary targets of the compound “4-(ethylthio)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride” are currently unknown

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to determine the exact biochemical pathways affected by this compound . Once the targets are identified, it will be possible to map out the biochemical pathways involved.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .